Cas no 774230-98-7 (1-(5-bromo-1,3-thiazol-2-yl)ethan-1-one)

• Product Name: 1-(5-bromo-1,3-thiazol-2-yl)ethan-1-one
• CAS No: 774230-98-7
• MF: C₅H₄BrNOS
• MW: 206.06035900116
• MDL: MFCD09842273
• CID: 1036366
• PubChem ID: 29939733
• Update Time: 2025-06-08

1-(5-bromo-1,3-thiazol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromothiazol-2-yl)ethanone
• 1-(5-bromo-1,3-thiazol-2-yl)ethanone
• 1-(5-bromo-thiazol-2-yl)-ethanone
• 5-Bromothiazole-2-ethanone
• 1-(5-bromo-1,3-thiazol-2-yl)ethan-1-one
• P10802
• 774230-98-7
• MFCD09842273
• ZFB23098
• EN300-119031
• DTXSID80652324
• CS-0052869
• SCHEMBL1808824
• RNNZWFBZBNHQOO-UHFFFAOYSA-N
• 1-(5-bromothiazol-2-yl)ethan-1-one
• SY042295
• AS-50651
• PB19039
• AKOS015149885
• DB-336820

• MDL： MFCD09842273
• Inchi： 1S/C5H4BrNOS/c1-3(8)5-7-2-4(6)9-5/h2H,1H3
• InChI Key： RNNZWFBZBNHQOO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=O)S1

Computed Properties

• Exact Mass: 204.91970g/mol
• Monoisotopic Mass: 204.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(5-bromo-1,3-thiazol-2-yl)ethan-1-one

Introduction to 1-(5-bromo-1,3-thiazol-2-yl)ethan-1-one (CAS No. 774230-98-7)

1-(5-bromo-1,3-thiazol-2-yl)ethan-1-one, also known by its CAS number 774230-98-7, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique thiazole ring structure and the presence of a bromine atom, which imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common structural motif in many biologically active compounds. The presence of the bromine atom at the 5-position of the thiazole ring in 1-(5-bromo-1,3-thiazol-2-yl)ethan-1-one adds to its versatility and reactivity, making it an attractive starting material for the synthesis of diverse chemical entities.

In recent years, there has been a surge in research focused on the development of new drugs and therapeutic agents. 1-(5-bromo-1,3-thiazol-2-yl)ethan-1-one has been identified as a key intermediate in several synthetic pathways leading to potential drug candidates. Its ability to undergo various chemical transformations, such as nucleophilic substitution and cross-coupling reactions, makes it a valuable building block in the design and synthesis of novel compounds with diverse biological activities.

One of the most notable applications of 1-(5-bromo-1,3-thiazol-2-yl)ethan-1-one is in the development of antiviral agents. Recent studies have shown that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The bromine atom plays a crucial role in enhancing the antiviral properties by modulating the binding affinity to viral targets.

Beyond antiviral applications, 1-(5-bromo-1,3-thiazol-2-yl)ethan-1-one has also shown promise in the treatment of cancer. Research has demonstrated that certain derivatives of this compound possess cytotoxic activity against various cancer cell lines. The thiazole ring and bromine substituent contribute to the compound's ability to interfere with cellular processes involved in cancer progression, such as cell proliferation and apoptosis.

The synthetic accessibility of 1-(5-bromo-1,3-thiazol-2-yl)ethan-1-one has been extensively studied. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common approach involves the reaction of 2-acetylthiazole with bromine or brominating agents to introduce the bromine atom at the 5-position. This method provides high yields and good purity, making it suitable for large-scale production.

In addition to its use as an intermediate in drug discovery, 1-(5-bromo-1,3-thiazol-2-yl)ethan-1-one has also found applications in other areas of chemical research. For instance, it serves as a useful probe for studying enzyme kinetics and protein-ligand interactions. The bromine atom can be labeled with isotopes for nuclear magnetic resonance (NMR) spectroscopy or mass spectrometry (MS) analysis, providing valuable insights into molecular interactions.

The safety profile of 1-(5-bromo-1,3-thiazol-2-yl)ethan-1-one is an important consideration in its use as a chemical intermediate. While it is generally considered safe for laboratory use under proper handling conditions, precautions should be taken to avoid exposure to skin and eyes. Additionally, proper ventilation should be maintained during handling to prevent inhalation of vapors.

In conclusion, 1-(5-bromo-1,3-thiazol-2-yl)ethan-1-one (CAS No. 774230-98-7) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an essential building block for the synthesis of bioactive molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.